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Compound of Interest

Compound Name: D-Gluconic acid, delta-lactone

Cat. No.: B7769927

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of D-Glucono-d-lactone (GDL) using various
spectroscopic techniques. GDL, the cyclic 1,5-intramolecular ester of D-gluconic acid, is a
naturally occurring food additive and a key intermediate in metabolic pathways.[1] A thorough
understanding of its structural and chemical properties through spectroscopic analysis is crucial
for its application in research and development.

Chemical and Physical Properties

D-Glucono-é-lactone is a white, odorless, crystalline powder.[1] It is freely soluble in water,
where it undergoes hydrolysis to form an equilibrium mixture of D-gluconic acid and the delta-
and gamma-lactones.[1]

Property Value Reference
Molecular Formula CeH1006 [21[31[4][5]
Molecular Weight 178.14 g/mol [21[3][4][6]
CAS Number 90-80-2 [2][3][4][6]

Gluconolactone, GDL, D-
Synonyms [1][2]13]
Glucono-1,5-lactone
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Spectroscopic Data

The following sections present quantitative data obtained from Nuclear Magnetic Resonance
(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the
molecule.

Table 1: 1H NMR Spectroscopic Data for D-Glucono-d-lactone

Solvent Chemical Shift (8) in ppm

Water (H20) 3.64 - 4.13[2]

Data not explicitly provided in search results, but
DMSO-ds DMSO is a common solvent for NMR analysis of
similar compounds.[5]

Note: The spectrum in water shows a complex series of overlapping multiplets due to the
protons of the sugar ring.[2]

Table 2: 13C NMR Spectroscopic Data for D-Glucono-d-lactone

Solvent Chemical Shift (8) in ppm

Specific peak data not available in search
Water (H20) results, but experimental spectra are

referenced.[7]

Specific peak data not available in search
DMSO-ds

results.

IR spectroscopy is used to identify the functional groups present in a molecule. The ATR-IR
spectrum of GDL has been recorded.[2]

Table 3: Characteristic IR Absorption Bands for D-Glucono-d-lactone
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Wavenumber (cm~?) Functional Group Assignment
~1730 cm™1 C=0 (Lactone carbonyl stretch)
~3300 cm~* (broad) O-H (Alcohol hydroxyl stretch)
~1000-1200 cm~1 C-O (Alcohol and ester stretch)

(Note: Specific peak values from the provided
search results are not available. The values
listed are typical for the functional groups
present in GDL.)

Mass spectrometry provides information about the mass and fragmentation pattern of the
molecule.

Table 4: Mass Spectrometry Data for D-Glucono-d-lactone

Technique m/z Value Assignment

Electron lonization (EI) 178.047738 [M]* (Molecular lon)[2][3]

Electrospray lonization (ESI- ) [M+H]* and other
Various fragments observed

TOF) adducts/fragments[8]

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are outlined below.
e Sample Preparation:
o Accurately weigh approximately 5-10 mg of D-Glucono-d-lactone.

o Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g.,
D20 or DMSO-ds) in a standard 5 mm NMR tube.[5][6]

o Ensure the sample is fully dissolved by gentle vortexing or sonication.

e Instrumentation:
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o A high-field NMR spectrometer (e.g., 400 MHz or 600 MHz) is typically used for analysis.
[21[9]

o Data Acquisition:

o Tune and shim the spectrometer to the specific solvent and sample.

o Acquire a standard 1D proton (*H) NMR spectrum. Typical parameters include a 30-
degree pulse angle, a relaxation delay of 1-2 seconds, and an appropriate number of
scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

o For 3C NMR, a proton-decoupled experiment is performed with a larger number of scans
due to the lower natural abundance of the 13C isotope.

e Sample Preparation:

[e]

Place a small amount (2-5 mg) of solid D-Glucono-d-lactone into an agate mortar.[10][11]

o

Add 1-2 drops of Nujol (mineral oil).[10]

[¢]

Grind the mixture with a pestle until a smooth, paste-like consistency is achieved.[10][11]

[¢]

Transfer a small amount of the mull onto one KBr or NaCl salt plate. Place a second plate
on top and gently rotate to spread the mull into a thin, uniform film.[10]

e |nstrumentation:

o An FTIR spectrometer, often equipped with an Attenuated Total Reflectance (ATR)
accessory, is used.[2]

o Data Acquisition:

o Obtain a background spectrum of the clean, empty salt plates or ATR crystal.

o Place the prepared sample holder into the spectrometer.

o Acquire the sample spectrum over the desired range (typically 4000-400 cm~1). The final
spectrum is presented in terms of transmittance or absorbance.
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e Sample Preparation:
o For direct infusion, dissolve a small amount of the sample in a volatile solvent.

o For GC-MS, prepare a dilute solution of the sample for injection into the gas

chromatograph.[3]
e Instrumentation:
o A mass spectrometer with an Electron lonization (EI) source is used.[4]

o Data Acquisition:

o

The sample is introduced into the high-vacuum source of the spectrometer.

In the EIl source, the sample molecules are bombarded with a high-energy electron beam

[¢]

(typically 70 eV), causing ionization and fragmentation.

[¢]

The resulting ions are separated by a mass analyzer (e.g., quadrupole or time-of-flight)
based on their mass-to-charge ratio (m/z).

[¢]

A mass spectrum is generated, plotting ion intensity versus m/z.

Visualized Workflows and Pathways

The following diagrams illustrate key processes related to D-Glucono-d-lactone.
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Caption: Hydrolysis equilibrium of D-Glucono-é-lactone in aqueous solution.
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Caption: General workflow for the spectroscopic analysis of GDL.
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Caption: Enzymatic production of D-Glucono-d-lactone from D-Glucose.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Spectroscopic Analysis of D-
Glucono-d-lactone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769927#spectroscopic-analysis-of-d-gluconic-acid-
delta-lactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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